Cas no 1391052-54-2 (WAY 127039-A-1 Sodium Salt)
WAY 127039-A-1 Sodium Salt structure
Product Name:WAY 127039-A-1 Sodium Salt
CAS No:1391052-54-2
MF:C15H9BrNNaO4
MW:370.130034208298
CID:1063416
PubChem ID:71752991
Update Time:2025-04-20
WAY 127039-A-1 Sodium Salt Chemical and Physical Properties
Names and Identifiers
-
- WAY 127039-A-1 Sodium Salt
- WAY 127039-A-1 Sodiu
- 1391052-54-2
- Benzeneacetic acid, 2-amino-3-(4-bromobenzoyl)-alpha-oxo-, sodium salt (1:1)
- sodium;2-[2-amino-3-(4-bromobenzoyl)phenyl]-2-oxoacetate
- WAY-127039-A-1 sodium salt
- sodium 2-(2-amino-3-(4-bromobenzoyl)phenyl)-2-oxoacetate
- 2-Amino-3-(4-bromobenzoyl)phenyloxoacetic Acid
- WAY127039-A-1 sodium salt
- 2-Amino-3-(4-bromobenzoyl)phenyloxoacetic acid Sodium
- BCP33576
- TQD89JU7C9
-
- Inchi: 1S/C15H10BrNO4.Na/c16-9-6-4-8(5-7-9)13(18)10-2-1-3-11(12(10)17)14(19)15(20)21;/h1-7H,17H2,(H,20,21);/q;+1/p-1
- InChI Key: JBHOQRLXZXDGOO-UHFFFAOYSA-M
- SMILES: BrC1C=CC(=CC=1)C(C1C=CC=C(C(C(=O)[O-])=O)C=1N)=O.[Na+]
Computed Properties
- Exact Mass: 368.96126g/mol
- Monoisotopic Mass: 368.96126g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 22
- Rotatable Bond Count: 4
- Complexity: 437
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 100Ų
Experimental Properties
- Melting Point: NA
- Boiling Point: NA
- Solubility: DMSO (Slightly), Methanol (Slightly)
WAY 127039-A-1 Sodium Salt Security Information
- Hazard Statement: CAUTION: May irritate eyes, skin
- Safety Instruction: CAUT
- Storage Condition:Refrigerator, Under Inert Atmosphere
WAY 127039-A-1 Sodium Salt Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | W498700-5mg |
WAY 127039-A-1 Sodium Salt |
1391052-54-2 | 5mg |
$ 213.00 | 2023-09-05 | ||
| TRC | W498700-50mg |
WAY 127039-A-1 Sodium Salt |
1391052-54-2 | 50mg |
$ 1671.00 | 2023-09-05 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-474173-5mg |
WAY 127039-A-1 Sodium Salt, |
1391052-54-2 | 5mg |
¥2858.00 | 2023-09-05 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-474173-5 mg |
WAY 127039-A-1 Sodium Salt, |
1391052-54-2 | 5mg |
¥2,858.00 | 2023-07-10 | ||
| A2B Chem LLC | AE39391-5mg |
2-AMino-3-(4-broMobenzoyl)phenyloxoacetic Acid |
1391052-54-2 | 5mg |
$413.00 | 2024-04-20 | ||
| A2B Chem LLC | AE39391-25mg |
2-AMino-3-(4-broMobenzoyl)phenyloxoacetic Acid |
1391052-54-2 | 25mg |
$1288.00 | 2024-04-20 | ||
| A2B Chem LLC | AE39391-50mg |
2-AMino-3-(4-broMobenzoyl)phenyloxoacetic Acid |
1391052-54-2 | >95% | 50mg |
$1424.00 | 2024-04-20 | |
| Ambeed | A1527133-5mg |
2-(2-Amino-3-(4-bromobenzoyl)phenyl)-2-oxoacetic acid |
1391052-54-2 | 98% | 5mg |
$290.0 | 2024-04-24 |
WAY 127039-A-1 Sodium Salt Related Literature
-
Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
-
Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
-
3. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
-
Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
1391052-54-2 (WAY 127039-A-1 Sodium Salt) Related Products
- 126849-31-8(2-Amino-3-benzoyl-a-oxo-benzeneacetic Acid Sodium Salt)
- 91715-12-7(BENZENEACETIC ACID, 2-AMINO-3-(4-BROMOBENZOYL)-5-METHYL-)
- 120095-19-4(Potassium 2-(2-amino-5-bromophenyl)-2-oxoacetate)
- 17617-34-4(Sodium 2-(2-aminophenyl)-2-oxoacetate)
- 120638-55-3(Sodium 2-(2-amino-3-(4-bromobenzoyl)phenyl)acetate hydrate(2:2:3))
- 17617-25-3(2-(2-Amino-5-bromophenyl)-2-oxoacetic acid)
- 1171690-78-0(Sodium (2-Amino-4-bromo-5-methylphenyl)(oxo)acetate)
- 484-38-8(2-(2-Aminophenyl)-2-oxoacetic acid)
- 91714-93-1(Bromfenac sodium)
- 91714-94-2(2-(2-Amino-3-(4-bromobenzoyl)phenyl)acetic acid)
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